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Compound of Interest

Compound Name: 6-Hydroxyhexanamide

Cat. No.: B1338199 Get Quote

An In-depth Technical Guide on 6-Hydroxyhexanamide

This guide provides an overview of the fundamental physicochemical properties of 6-
Hydroxyhexanamide, a molecule of interest to researchers and professionals in the field of

drug development and chemical synthesis.

Core Molecular Data
The foundational quantitative data for 6-Hydroxyhexanamide is summarized below, providing

a clear reference for its molecular composition and mass.

Parameter Value Reference

Molecular Formula C6H13NO2 [1]

Molecular Weight 131.17 g/mol [1][2]

IUPAC Name 6-hydroxyhexanamide [1]

CAS Number 4547-52-8 [1][3]

Experimental Protocols
Detailed experimental methodologies for the determination of molecular weight and formula, as

cited in the public chemical databases, typically involve the following standard analytical

techniques:
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1. Mass Spectrometry for Molecular Weight and Formula Determination:

Objective: To determine the precise molecular mass and elemental composition of 6-
Hydroxyhexanamide.

Methodology:

Sample Preparation: A dilute solution of 6-Hydroxyhexanamide is prepared in a suitable

volatile solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into a mass spectrometer, typically using a soft

ionization technique such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI) to minimize fragmentation.

Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer

(e.g., Time-of-Flight (TOF), Orbitrap, or Fourier-Transform Ion Cyclotron Resonance (FT-

ICR)).

Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ions is measured with

high accuracy.

Data Analysis: The molecular formula is deduced from the accurate mass measurement

and the isotopic pattern of the molecular ion peak. The monoisotopic mass is used to

calculate the molecular weight.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation:

Objective: To confirm the chemical structure of 6-Hydroxyhexanamide, which in turn

validates the molecular formula.

Methodology:

Sample Preparation: A small amount of 6-Hydroxyhexanamide is dissolved in a

deuterated solvent (e.g., DMSO-d6 or CDCl3).

Data Acquisition: 1H NMR and 13C NMR spectra are acquired on a high-field NMR

spectrometer. Further two-dimensional NMR experiments like COSY, HSQC, and HMBC
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can be performed to establish connectivity between atoms.

Data Analysis: The chemical shifts, integration of signals, and coupling patterns in the

NMR spectra are analyzed to confirm the presence of the hydroxyl group, the amide

group, and the six-carbon chain, thereby verifying the structure corresponding to the

molecular formula C6H13NO2.

Visualizing the Structure of 6-Hydroxyhexanamide
The following diagram illustrates the two-dimensional chemical structure of 6-
Hydroxyhexanamide.

Caption: 2D structure of 6-Hydroxyhexanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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